Undec-1-en-3-ol
Overview
Description
Undec-1-en-3-ol is a natural product found in Tussilago farfara with data available.
Scientific Research Applications
Phenol, Indole, and Benzimidazole Methylation 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and microwave acceleration were utilized to enhance the methylation of phenols, indoles, and benzimidazoles with dimethyl carbonate, indicating a novel and active catalyst role in promoting these reactions under mild conditions. This advancement suggests potential applications in accelerating slow chemical transformations (Shieh, Dell, & Repic, 2001).
Germacrane-type Sesquiterpenes Synthesis Undec-1-en-3-ol was involved in the stereoselective synthesis of a potential intermediate bearing 11-oxabicyclo[6.2.1]undec-3-ene core, a key structure in biologically active germacrane-type sesquiterpenes. This synthesis is noteworthy for its unique approach to constructing a 10-membered carbocycle system via ring-closing metathesis and lactone transposition (Nakamura et al., 2007).
Cellulose Ester Synthesis In a study focused on the acylation of cellulose, 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) was used to create a solvent that can dissolve up to 8 wt% of cellulose, presenting an efficient medium for cellulose ester synthesis under mild conditions. This highlights its potential in the synthesis of cellulose-based materials (Yang, Xie, & Liu, 2014).
Antimicrobial Fatty Alkenoates Esterification of undec-10-enoic acid with specific compounds resulted in fatty alkenoates with antimicrobial activity. This demonstrates the potential of undec-1-en-3-ol derivatives in developing antimicrobial agents (Rauf & Parveen, 2005).
Large-Scale ADMET Synthons Preparation A scalable process was reported for producing α,ω-alkenyl alcohols, crucial precursors in ADMET chemistry, from undec-10-en-1-ol. This process underscores the significance of undec-1-en-3-ol derivatives in synthetic chemistry, particularly in ADMET applications (Sauty et al., 2014).
properties
CAS RN |
35329-42-1 |
|---|---|
Product Name |
Undec-1-en-3-ol |
Molecular Formula |
C11H22O |
Molecular Weight |
170.29 g/mol |
IUPAC Name |
undec-1-en-3-ol |
InChI |
InChI=1S/C11H22O/c1-3-5-6-7-8-9-10-11(12)4-2/h4,11-12H,2-3,5-10H2,1H3 |
InChI Key |
NAOMHUDQUVEWEF-UHFFFAOYSA-N |
SMILES |
CCCCCCCCC(C=C)O |
Canonical SMILES |
CCCCCCCCC(C=C)O |
Other CAS RN |
35329-42-1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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